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Introduction
Bicillin-3, a long-acting injectable antibiotic, is a combination of penicillin G benzathine and

penicillin G procaine. This formulation provides rapid initial and sustained therapeutic

concentrations of penicillin G, making it a valuable tool in various research settings for the

treatment and prevention of susceptible bacterial infections in laboratory animals. These

application notes provide detailed protocols and important considerations for the administration

of Bicillin-3 to common laboratory animal species.

Quantitative Data Summary
The following tables summarize key quantitative data for the administration of Bicillin-3 and its

components. It is important to note that specific pharmacokinetic data for the combined

formulation in all laboratory species is limited. The data presented is a compilation from various

studies and should be used as a guide. Researchers are encouraged to perform pilot studies to

determine the optimal dosage and pharmacokinetics for their specific experimental models.

Table 1: Recommended Dosage of Bicillin-3 Components in Laboratory Animals
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Animal
Species

Penicillin G
Benzathine
(U/kg)

Penicillin G
Procaine
(U/kg)

Route of
Administration

Notes

Mouse
Data not

available

25,000 -

50,000[1]

Intramuscular

(IM),

Subcutaneous

(SC)

Dosage is

extrapolated

from general

penicillin G

procaine

recommendation

s for pediatric

patients and

should be

adapted with

caution.

Rat
Data not

available

25,000 -

50,000[1]

Intramuscular

(IM),

Subcutaneous

(SC)

Dosage is

extrapolated

from general

penicillin G

procaine

recommendation

s for pediatric

patients and

should be

adapted with

caution.

Reproduction

studies have

shown no harm

to the fetus.[1][2]

Rabbit 42,000 42,000
Subcutaneous

(SC)

For treatment of

abscesses.

Table 2: Pharmacokinetic Parameters of Penicillin G in Various Species (for reference)
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Species Formulation Dose Cmax Tmax Half-life

Human
Penicillin G

Benzathine

2.4 million U

(IM)
259 ng/mL[3] 48 h[3] 189 h[3]

Human
Penicillin G

Procaine
- - ~4 h[4]

20-30

minutes (after

hydrolysis)[2]

Rat
Penicillin G

(IV)
- - -

Data

available on

distribution

and

elimination.[5]

[6]

Calf

Penicillin G

Procaine

(oral)

4.0 mg/kg
58-85

ng/mL[7]
2.3-3.0 h[7] 1.6-2.1 h[7]

Note: The pharmacokinetic data for humans and calves are provided for comparative purposes

and to illustrate the long-acting nature of these penicillin formulations. Direct extrapolation to

rodents should be done with caution.

Experimental Protocols
Protocol 1: Subcutaneous Administration of Bicillin-3 in
Mice and Rats
This protocol outlines the procedure for subcutaneous (SC) injection of Bicillin-3 in mice and

rats. The SC route is often preferred for its ease of administration and reduced stress on the

animal.

Materials:

Bicillin-3 suspension

Sterile syringes (1 mL or 3 mL)
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Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)

70% ethanol

Animal scale

Appropriate animal restraint device

Procedure:

Dosage Calculation:

Accurately weigh the animal.

Calculate the required volume of Bicillin-3 suspension based on the desired dosage (refer

to Table 1, keeping in mind the need for potential pilot studies).

Gently warm the Bicillin-3 suspension to room temperature and shake well to ensure a

uniform suspension.

Animal Restraint:

Mouse: Restrain the mouse by grasping the loose skin at the scruff of the neck.

Rat: Gently but firmly restrain the rat, for example, by wrapping it in a towel, leaving the

injection site exposed.

Injection Site Preparation:

Wipe the injection site (typically the loose skin over the shoulders or flank) with 70%

ethanol and allow it to dry.

Injection:

Create a "tent" of skin at the injection site by lifting the skin with your thumb and forefinger.

Insert the needle, bevel up, at the base of the tented skin, parallel to the body.
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Aspirate gently to ensure the needle is not in a blood vessel. If blood appears, withdraw

the needle and select a new site.

Inject the calculated volume of Bicillin-3 suspension slowly and steadily.

Withdraw the needle and gently massage the injection site to aid in dispersal of the

suspension.

Post-injection Monitoring:

Return the animal to its cage and monitor for any signs of adverse reactions, such as

lethargy, swelling at the injection site, or changes in behavior.

Protocol 2: Intramuscular Administration of Bicillin-3 in
Rats
This protocol describes the intramuscular (IM) injection of Bicillin-3 in rats. The IM route can

provide a more consistent absorption rate compared to the SC route.

Materials:

Bicillin-3 suspension

Sterile syringes (1 mL or 3 mL)

Sterile needles (23-25 gauge)

70% ethanol

Animal scale

Appropriate animal restraint device

Procedure:

Dosage Calculation:

Follow the same procedure as described in Protocol 1 for dosage calculation.
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Animal Restraint:

Properly restrain the rat to expose the large muscle mass of the hind limb (quadriceps or

gluteal muscles). An assistant may be required.

Injection Site Preparation:

Wipe the selected injection site with 70% ethanol and allow it to dry.

Injection:

Insert the needle into the muscle at a 90-degree angle.

Aspirate to check for blood. If blood is present, reposition the needle.

Inject the Bicillin-3 suspension slowly.

Withdraw the needle.

Post-injection Monitoring:

Observe the animal for any signs of pain, lameness, or other adverse reactions. Rotate

injection sites if repeated dosing is necessary.
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Click to download full resolution via product page

Caption: Mechanism of action of Penicillin G.

Experimental Workflow for Bicillin-3 Administration
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Caption: General experimental workflow for Bicillin-3 studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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